Cas no 1697487-47-0 (Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-)

• Product Name: Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-
• CAS No: 1697487-47-0
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5282817
• Update Time: 2025-05-30

Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-

• Inchi： 1S/C11H23Cl/c1-5-8-10(4)11(6-2,7-3)9-12/h10H,5-9H2,1-4H3
• InChI Key： JOUQPGJVKVFPOS-UHFFFAOYSA-N
• SMILES： CCC(CCl)(CC)C(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-

Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- (CAS No. 1697487-47-0): A Comprehensive Overview

Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-, with the chemical identifier CAS No. 1697487-47-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications, particularly in synthetic chemistry and drug development. This article provides an in-depth exploration of this compound, highlighting its chemical properties, potential applications, and the latest research findings that underscore its significance.

The molecular structure of Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- consists of a heptane backbone with substituents that include a chloromethyl group at the third carbon position, an ethyl group at the same position, and a methyl group at the fourth carbon position. This arrangement imparts specific reactivity and functionality to the compound, making it a versatile intermediate in organic synthesis. The presence of the chloromethyl group, in particular, makes it a valuable precursor for the formation of more complex molecules through nucleophilic addition reactions.

In recent years, there has been growing interest in the use of Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- as a building block in the synthesis of pharmaceutical intermediates. Its unique structural features allow for the introduction of various functional groups, facilitating the development of novel therapeutic agents. For instance, researchers have explored its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. The ability to modify its structure further enhances its appeal as a synthetic intermediate.

The compound's reactivity also makes it useful in polymer chemistry. The chloromethyl group can undergo reaction with nucleophiles such as amines and alcohols to form ether or amide linkages. This property has been leveraged in the development of cross-linked polymers and hydrogels, which find applications in drug delivery systems and tissue engineering. The ethyl and methyl groups contribute to the compound's solubility and stability, making it suitable for use in various solvent systems.

One of the most compelling aspects of Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- is its role in medicinal chemistry. Recent studies have demonstrated its potential as a precursor for antiviral and anticancer agents. By modifying its structure through further functionalization, researchers have been able to develop molecules that exhibit significant biological activity. For example, derivatives of this compound have shown promise in inhibiting viral proteases and enzymes involved in cancer cell proliferation. These findings highlight its importance as a scaffold for drug discovery.

The synthesis of Heptane, 3-(chloromethyl)-3-ethyl-4-methyl- is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic techniques have been particularly useful in achieving high yields and purity levels. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact. These innovations ensure that the compound is not only readily available but also produced sustainably.

The application of computational chemistry has further enhanced our understanding of Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting properties such as binding affinity and metabolic stability. As a result, the development of novel compounds based on this scaffold is becoming more streamlined and targeted.

In conclusion, Heptane, 3-(chloromethyl)-3-ethyl-4-methyl-, identified by CAS No. 1697487-47-0, is a multifaceted compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate for constructing complex molecules with significant biological activity. The latest research findings underscore its potential as a building block for drug development and advanced materials. As synthetic methodologies continue to evolve, the utility and importance of this compound are expected to grow even further.